Cas no 1352396-33-8 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester
• CAS No: 1352396-33-8
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 5828655
• PubChem ID: 123135677
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester
• Ethyl 8-bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylate
• CS-0260540
• 8-Bromo-3-methylimidazo[1,2-a]-pyridine-2-carboxylic acid ethtyl ester
• 1352396-33-8
• EN300-7541189
• CEC39633
• 8-Bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl8-bromo-3-methylimidazo[1,2-a]pyridine-2-carboxylate
• G73435

• Inchi： 1S/C11H11BrN2O2/c1-3-16-11(15)9-7(2)14-6-4-5-8(12)10(14)13-9/h4-6H,3H2,1-2H3
• InChI Key： LSXLAAMFCFXBKB-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C(C)N1C=CC=C2Br

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 0.86±0.50(Predicted)

Additional information on Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester

Comprehensive Overview of Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester (CAS No. 1352396-33-8)

The compound Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester (CAS No. 1352396-33-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound belongs to the imidazo[1,2-a]pyridine family, a class of structures known for their diverse biological activities and applications in drug discovery. The presence of an 8-bromo substituent and an ethyl ester group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their potential in treating various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in the 8-bromo-3-methyl variant for its unique electronic properties, which facilitate further functionalization. The ethyl ester moiety also improves the compound's solubility, a critical factor in drug formulation and delivery systems.

From an industrial perspective, CAS No. 1352396-33-8 is often utilized as a building block in the synthesis of more complex molecules. Its structural framework is frequently explored in medicinal chemistry for designing kinase inhibitors and antimicrobial agents. The compound's versatility is further highlighted by its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

One of the trending topics in the scientific community is the role of imidazo[1,2-a]pyridine scaffolds in targeted drug delivery. With the rise of personalized medicine, researchers are investigating how modifications to the 8-bromo and ethyl ester groups can optimize pharmacokinetic profiles. This aligns with the growing interest in AI-driven drug design, where computational models predict the efficacy of such derivatives before laboratory synthesis.

Another area of interest is the compound's potential in agrochemical applications. The imidazo[1,2-a]pyridine core has shown promise in developing novel pesticides and herbicides, addressing global challenges in sustainable agriculture. The 8-bromo-3-methyl substitution pattern is particularly advantageous for enhancing binding affinity to target enzymes in pests.

For those searching for CAS No. 1352396-33-8 suppliers or Imidazo[1,2-a]pyridine-2-carboxylic acid derivatives, it is essential to consider purity and scalability. High-purity samples are critical for reproducible research, especially in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, the compound's stability under various storage conditions is a common query among laboratory professionals.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-methyl-, ethyl ester represents a cornerstone in modern synthetic and medicinal chemistry. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is likely to remain a focal point for innovation in the life sciences.